Cas no 1805504-38-4 (2-(Aminomethyl)-5-(difluoromethyl)-6-fluoro-3-hydroxypyridine)

• Product Name: 2-(Aminomethyl)-5-(difluoromethyl)-6-fluoro-3-hydroxypyridine
• CAS No: 1805504-38-4
• MF: C₇H₇F₃N₂O
• MW: 192.138491868973
• CID: 4880477
• Update Time: 2025-11-01

2-(Aminomethyl)-5-(difluoromethyl)-6-fluoro-3-hydroxypyridine Chemical and Physical Properties

Names and Identifiers

• 2-(Aminomethyl)-5-(difluoromethyl)-6-fluoro-3-hydroxypyridine

• Inchi： 1S/C7H7F3N2O/c8-6(9)3-1-5(13)4(2-11)12-7(3)10/h1,6,13H,2,11H2
• InChI Key： PEWYNDFEKKGACK-UHFFFAOYSA-N
• SMILES： FC1=C(C(F)F)C=C(C(CN)=N1)O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 170
• XLogP3: 1
• Topological Polar Surface Area: 59.1

Additional information on 2-(Aminomethyl)-5-(difluoromethyl)-6-fluoro-3-hydroxypyridine

Professional Introduction to Compound with CAS No. 1805504-38-4 and Product Name: 2-(Aminomethyl)-5-(difluoromethyl)-6-fluoro-3-hydroxypyridine

2-(Aminomethyl)-5-(difluoromethyl)-6-fluoro-3-hydroxypyridine, identified by its CAS number 1805504-38-4, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the pyridine family, a heterocyclic aromatic structure that is widely recognized for its diverse biological activities and pharmacological properties. The presence of multiple functional groups, including an aminomethyl side chain, a difluoromethyl substituent, a fluoro atom, and a hydroxypyridine core, makes this molecule a versatile scaffold for drug discovery and development.

The structural features of 2-(Aminomethyl)-5-(difluoromethyl)-6-fluoro-3-hydroxypyridine contribute to its unique chemical and biological properties. The aminomethyl group introduces a nucleophilic center that can participate in various chemical reactions, such as condensation, coupling, and polymerization, making it valuable for synthesizing more complex molecules. The difluoromethyl group enhances the metabolic stability of the compound by increasing its lipophilicity and resistance to enzymatic degradation. Additionally, the fluoro atom can modulate the electronic properties of the molecule, influencing its binding affinity to biological targets. The hydroxypyridine core provides a hydrogen bond donor site, which is crucial for interactions with proteins and enzymes in biological systems.

In recent years, there has been growing interest in the development of novel pyridine derivatives for therapeutic applications. The compound 2-(Aminomethyl)-5-(difluoromethyl)-6-fluoro-3-hydroxypyridine has been studied for its potential in various pharmacological contexts. For instance, its structural motif is reminiscent of several known bioactive molecules that target specific enzymes and receptors involved in inflammatory responses, cancer progression, and infectious diseases. The combination of electron-withdrawing groups like the difluoromethyl and fluoro atoms, along with the hydrogen bond-donating capability of the hydroxypyridine ring, suggests that this compound may exhibit potent inhibitory activity against certain therapeutic targets.

One of the most compelling aspects of this compound is its potential as a lead molecule for drug development. Researchers have leveraged computational methods to predict its binding interactions with various biological targets. For example, molecular docking studies have indicated that it may interact with enzymes such as kinases and phosphodiesterases, which are key players in signal transduction pathways relevant to diseases like cancer and autoimmune disorders. Furthermore, its ability to form stable hydrogen bonds with polar residues in protein active sites makes it an attractive candidate for designing small-molecule inhibitors.

The synthesis of 2-(Aminomethyl)-5-(difluoromethyl)-6-fluoro-3-hydroxypyridine involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Key synthetic strategies include nucleophilic substitution reactions to introduce the aminomethyl group, fluorination techniques to incorporate the fluoro atom at the desired position, and protection-deprotection strategies to handle the reactive hydroxyl group on the pyridine ring. Advanced synthetic methodologies such as transition-metal-catalyzed cross-coupling reactions have also been employed to streamline the synthesis process.

From a medicinal chemistry perspective, the structural diversity offered by compounds like 2-(Aminomethyl)-5-(difluoromethyl)-6-fluoro-3-hydroxypyridine is invaluable for generating libraries of molecules with tailored pharmacological profiles. By modifying specific functional groups or introducing new ones, chemists can explore a wide range of biological activities. This approach has been successfully applied in high-throughput screening programs to identify novel drug candidates with improved efficacy and reduced toxicity.

The potential applications of this compound extend beyond traditional pharmaceuticals. Its unique structural features make it suitable for use as an intermediate in the synthesis of more complex molecules used in agrochemicals, materials science, and other industrial applications. For instance, derivatives of this compound could serve as building blocks for designing novel pesticides or specialty chemicals that exhibit enhanced performance characteristics.

In conclusion,2-(Aminomethyl)-5-(difluoromethyl)-6-fluoro-3-hydroxypyridine (CAS No. 1805504-38-4) represents a promising candidate for further exploration in drug discovery and molecular engineering. Its multifaceted structural features offer opportunities for developing novel therapeutics targeting various diseases while also serving as a versatile intermediate in synthetic chemistry. As research continues to uncover new applications for this compound,its significance in advancing both academic research and industrial innovation is expected to grow significantly.